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Compound of Interest

Compound Name: 1-Bromo-4-dodecylbenzene

Cat. No.: B146974

An In-depth Technical Guide to 1-Bromo-4-dodecylbenzene: Chemical Properties and
Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Bromo-4-dodecylbenzene is an alkylated aromatic halide characterized by a benzene ring
substituted with a bromine atom and a C12 alkyl chain (dodecyl group) at the para position.
This unique structure, featuring a reactive bromo-functional group and a long, hydrophobic
alkyl chain, makes it a valuable intermediate in organic synthesis and a key component in
materials science and biological studies.[1] Its amphiphilic nature allows it to be used in the
development of surfactants, polymers, and self-assembled monolayers (SAMs).[1]
Furthermore, its ability to participate in various chemical reactions, including substitution and
cross-coupling reactions, renders it a versatile building block for constructing more complex
organic molecules, including potential pharmaceutical compounds.[1]

Chemical Structure and Identifiers

The structure of 1-Bromo-4-dodecylbenzene consists of a dodecyl group and a bromine atom
attached to the first and fourth positions of a benzene ring, respectively.

Caption: Molecular structure of 1-Bromo-4-dodecylbenzene.
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Chemical Identifiers

The following table summarizes the key chemical identifiers for 1-Bromo-4-dodecylbenzene.

Identifier Value Reference(s)
IUPAC Name 1-bromo-4-dodecylbenzene [1112]
CAS Number 126930-72-1 [1][2]
Molecular Formula C1sH20Br [11[2]

CCCCCCCCCCCCC1=CC=C(
SMILES [1][2]
C=C1)Br

InChl=1S/C18H29Br/c1-2-3-4-
5-6-7-8-9-10-11-12-17-13-15-

InChl [1][2]
18(19)16-14-17/h13-16H,2-

12H2,1H3

RFFMRBISTZHCNY-
InChl Key [1][2]
UHFFFAOYSA-N

Physicochemical Properties

This section details the known physical and chemical properties of 1-Bromo-4-
dodecylbenzene. The compound is typically a colorless to very pale yellow, clear liquid at
room temperature.
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Property Value Reference(s)
Molecular Weight 325.33 g/mol [3]
Colorless to almost colorless
Appearance o
clear liquid
Physical Form Liquid
Density 1.07 g/cm3 [4]
Boiling Point 191 °C at 4 mmHg [4]
Refractive Index 1.5034 - 1.5075 at 20 °C [4]
Room Temperature,
Storage Temperature recommended to be stored in

a cool, dark place (<15°C)

B Insoluble in water; soluble in
Solubility . [5]
most organic solvents.

Synthesis and Experimental Protocols

The most common method for synthesizing 1-Bromo-4-dodecylbenzene is through the direct
electrophilic bromination of 4-dodecylbenzene.[1] This reaction typically uses elemental
bromine in the presence of a Lewis acid catalyst, such as iron(lll) bromide (FeBrs) or aluminum
bromide (AIBrs), to selectively install a bromine atom at the para-position relative to the
activating dodecyl group.
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Caption: Synthesis pathway for 1-Bromo-4-dodecylbenzene.

Representative Experimental Protocol: Bromination of
an Alkylbenzene

The following protocol is adapted from established procedures for the bromination of similar
aromatic hydrocarbons and serves as a representative method.[6]

» Reaction Setup: In a fume hood, a round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a condenser is charged with 4-dodecylbenzene and a catalytic amount
of iron filings or anhydrous FeBrs. The flask is cooled in an ice bath to maintain a low
temperature.

o Addition of Bromine: Elemental bromine, dissolved in a suitable inert solvent (e.g.,
dichloromethane or carbon tetrachloride), is added dropwise from the dropping funnel with
vigorous stirring. The reaction is exothermic, and the temperature should be maintained
below 10 °C to control the reaction rate and minimize side products.[6]

e Reaction Monitoring: After the addition is complete, the mixture is stirred at room
temperature. The progress of the reaction is monitored by observing the disappearance of
the red color of bromine and can be confirmed using techniques like Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).[6]
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o Workup: The reaction is quenched by the slow addition of a saturated aqueous solution of
sodium bisulfite to neutralize any unreacted bromine. The organic layer is then separated,
washed sequentially with a dilute sodium hydroxide solution and water until neutral.[6]

 Purification: The organic layer is dried over an anhydrous drying agent (e.g., magnesium
sulfate or sodium sulfate), filtered, and the solvent is removed under reduced pressure using
a rotary evaporator. The resulting crude product can be further purified by vacuum distillation
to yield pure 1-Bromo-4-dodecylbenzene.

Chemical Reactivity and Applications

The dual functionality of 1-Bromo-4-dodecylbenzene—the reactive bromo group and the long
alkyl chain—dictates its chemical behavior and applications.

[1-Bromo-4-dodecylbenzene]

Substitution Oxidation Coupling
(e.g., with NaOH) (e.g., with KMnOa) (e.g., Suzuki, Heck)

Click to download full resolution via product page

Caption: Key chemical reactions of 1-Bromo-4-dodecylbenzene.

Key Chemical Reactions

o Substitution Reactions: The bromine atom can be readily displaced by various nucleophiles.
For instance, reaction with sodium hydroxide can yield 4-dodecylphenol.[1]

o Oxidation Reactions: Under strong oxidizing conditions, such as with potassium
permanganate (KMnQOa), the dodecyl chain can be oxidized to a carboxylic acid, forming 4-
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bromobenzoic acid derivatives, or under specific conditions, the benzylic position can be
targeted.[1]

e Cross-Coupling Reactions: The compound is an excellent substrate for metal-catalyzed
cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the formation of
carbon-carbon or carbon-heteroatom bonds. This makes it a crucial intermediate for
synthesizing complex molecules with tailored electronic or biological properties.[1]

Applications in Research and Development

Properties of
1-Bromo-4-dodecylbenzene

(Amphiphilic Nature) (Reactive Bromo Group)

: :

Material Science Biological Studies Organic Synthesis
(e.g., SAMs, Polymers) (Membrane Interactions) (Building Block)

Click to download full resolution via product page
Caption: Relationship between properties and applications.

» Material Science: The long dodecyl chain facilitates self-assembly on various surfaces. It is
used to form self-assembled monolayers (SAMs) on substrates like gold, which can modify
surface properties such as wettability and adhesion.[1]

» Organic Synthesis: It serves as a fundamental building block for the synthesis of liquid
crystals, specialty polymers, and other functional organic materials.[1]
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 Biological and Medicinal Chemistry: Due to its amphiphilic character, it is used in studies of
biological membranes to understand how such molecules can alter membrane fluidity and
permeability.[1] It has also been investigated for its potential inhibitory effects on certain
cytochrome P450 enzymes, which are critical for drug metabolism.[1]

Conceptual Protocol: Formation of a Self-Assembled
Monolayer (SAM)

While 1-Bromo-4-dodecylbenzene can form physisorbed layers, related thiol or silane
derivatives are more common for creating robust, covalently bound SAMs. The principles for
forming a monolayer from solution are as follows:

o Substrate Preparation: A substrate (e.g., gold-coated silicon wafer) is rigorously cleaned to
remove organic and particulate contamination. This may involve sonication in solvents like
ethanol and isopropanol, followed by treatment with piranha solution (a mixture of sulfuric
acid and hydrogen peroxide) or UV-ozone cleaning.

» Solution Preparation: A dilute solution of the molecule (typically in the millimolar range) is
prepared in a high-purity solvent, such as 200-proof ethanol.

e Immersion: The clean substrate is immersed in the solution. The container is often sealed
and may be backfilled with an inert gas (like nitrogen or argon) to minimize oxidation and
contamination.

o Assembly: The substrate is left in the solution for a period of 24-48 hours to allow for the
formation of a well-ordered monolayer on the surface.

e Rinsing and Drying: After assembly, the substrate is removed from the solution, thoroughly
rinsed with fresh solvent to remove non-adsorbed molecules, and dried under a stream of
dry nitrogen gas.

Safety and Handling

1-Bromo-4-dodecylbenzene is considered hazardous and requires careful handling in a
laboratory setting.
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Safety Information

Details

Reference(s)

GHS Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statement

H302: Harmful if swallowed

Precautionary Statements

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Handling

Use in a well-ventilated area or
under a fume hood. Avoid
contact with skin, eyes, and
clothing. Wash hands
thoroughly after handling.

[6]

Storage

Store in a tightly closed

container in a dry, cool, and
well-ventilated place. Keep
away from strong oxidizing

agents.

[6]

Disposal

Dispose of contents/container
to an approved waste disposal
plant in accordance with local,
regional, and national

regulations.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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